Cas no 1339890-98-0 (1-(2-Isopropoxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-1H-pyrazole)
1-(2-Isopropoxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-Isopropoxyethyl)-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole
- 1-(2-Isopropoxy-ethyl)-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole
- 1-(2-Propan-2-yloxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
- 1-(2-Isopropoxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-1H-pyrazole
-
- Inchi: 1S/C14H25BN2O3/c1-11(2)18-8-7-17-10-12(9-16-17)15-19-13(3,4)14(5,6)20-15/h9-11H,7-8H2,1-6H3
- InChI Key: CPFPKDHHSJSWMH-UHFFFAOYSA-N
- SMILES: O1B(C2C=NN(CCOC(C)C)C=2)OC(C)(C)C1(C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 320
- Topological Polar Surface Area: 45.5
1-(2-Isopropoxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I177765-125mg |
1-(2-Isopropoxyethyl)-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole |
1339890-98-0 | 125mg |
$ 540.00 | 2022-06-04 | ||
| TRC | I177765-250mg |
1-(2-Isopropoxyethyl)-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole |
1339890-98-0 | 250mg |
$ 900.00 | 2022-06-04 | ||
| Chemenu | CM563289-100mg |
1-(2-Isopropoxyethyl)-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole |
1339890-98-0 | 95%+ | 100mg |
$1120 | 2022-09-03 | |
| Chemenu | CM563289-250mg |
1-(2-Isopropoxyethyl)-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole |
1339890-98-0 | 95%+ | 250mg |
$1874 | 2022-09-03 | |
| Chemenu | CM563289-1g |
1-(2-Isopropoxyethyl)-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole |
1339890-98-0 | 95%+ | 1g |
$1980 | 2022-09-03 | |
| Chemenu | CM563289-5g |
1-(2-Isopropoxyethyl)-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole |
1339890-98-0 | 95%+ | 5g |
$6585 | 2022-09-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1247738-100mg |
1-(2-Isopropoxyethyl)-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole |
1339890-98-0 | 98% | 100mg |
¥10920.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1247738-250mg |
1-(2-Isopropoxyethyl)-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole |
1339890-98-0 | 98% | 250mg |
¥14616.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1247738-1g |
1-(2-Isopropoxyethyl)-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole |
1339890-98-0 | 98% | 1g |
¥15444.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1247738-2.5g |
1-(2-Isopropoxyethyl)-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole |
1339890-98-0 | 98% | 2.5g |
¥29287.00 | 2024-08-09 |
1-(2-Isopropoxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-1H-pyrazole Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on 1-(2-Isopropoxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-1H-pyrazole
1-(2-Isopropoxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-1H-pyrazole: A Comprehensive Overview
The compound 1-(2-Isopropoxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-1H-pyrazole, with CAS No. 1339890-98-0, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The molecule consists of a pyrazole ring system substituted with an isopropoxyethyl group and a tetramethyl dioxaborolane moiety. These functional groups contribute to its intriguing chemical properties and reactivity.
The synthesis of this compound involves a series of carefully designed reactions that highlight the versatility of modern organic synthesis techniques. The pyrazole core is a heterocyclic structure known for its stability and ability to participate in various chemical transformations. The substitution pattern on the pyrazole ring—specifically at positions 1 and 4—plays a crucial role in determining the compound's reactivity and biological activity. Recent studies have demonstrated that this compound exhibits promising biological activity, particularly in the context of enzyme inhibition and receptor binding assays.
One of the most significant aspects of this compound is its potential application in medicinal chemistry. The tetramethyl dioxaborolane group is known to act as a bioisostere for other functional groups, offering unique opportunities for drug design. This feature has led researchers to explore its use as a scaffold in the development of novel therapeutic agents. Additionally, the isopropoxyethyl group enhances the molecule's solubility and bioavailability, making it an attractive candidate for pharmacological studies.
Recent advancements in computational chemistry have allowed for a deeper understanding of the molecular interactions within this compound. Quantum mechanical calculations have revealed that the electron distribution across the molecule is highly influenced by the electrondonating properties of the isopropoxy group and the electron-withdrawing effects of the dioxaborolane moiety. This balance contributes to the compound's stability and reactivity under various chemical conditions.
In terms of biological evaluation, this compound has shown remarkable selectivity towards certain protein targets. For instance, studies have indicated that it exhibits potent inhibitory activity against specific kinases involved in cellular signaling pathways. This selectivity suggests that it could serve as a lead compound for the development of targeted therapies in oncology and inflammation-related diseases.
The environmental impact of this compound has also been a topic of interest. Given its complex structure and potential use in pharmaceutical applications, understanding its degradation pathways is crucial for assessing its environmental fate. Preliminary studies suggest that under aerobic conditions, the compound undergoes hydrolysis at a moderate rate, with the dioxaborolane group being particularly susceptible to cleavage.
In conclusion, 1-(2-Isopropoxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-1H-pyrazole represents a fascinating example of how modern synthetic chemistry can yield molecules with diverse applications. Its unique structure and promising biological profile make it an invaluable tool for researchers in both academic and industrial settings. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound stands at the forefront of innovative drug discovery efforts.
1339890-98-0 (1-(2-Isopropoxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-1H-pyrazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)